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Compound Name: C14H12Br3NO

Cat. No.: B12637639

For Researchers, Scientists, and Drug Development Professionals

Introduction

C14H12Br3NO is a novel synthetic compound with a molecular weight of 477.97 g/mol . Its
structural features, characterized by a nitrogen-containing heterocyclic core and multiple
bromine substituents, suggest potential as a therapeutic agent. The introduction of bromine
atoms into organic molecules can enhance biological activity, improve metabolic stability, and
increase the duration of action.[1][2] This document provides detailed application notes and
protocols for the formulation and in vivo evaluation of C14H12Br3NO, focusing on its potential
as an anti-cancer agent. While specific biological data for C14H12Br3NO is under
investigation, related brominated compounds have demonstrated cytotoxic effects in various
cancer cell lines.[3]

Physicochemical Properties

A summary of the known and predicted physicochemical properties of C14H12Br3NO is
presented in Table 1. These properties are critical for developing a suitable formulation for in
vivo administration.

Table 1: Physicochemical Properties of C14H12Br3NO
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Property Value Method
Molecular Formula C14H12Br3NO

Molecular Weight 477.97 g/mol

Appearance Off-white to pale yellow solid Visual Inspection

] ] Differential Scanning
Melting Point 185-190 °C

Calorimetry
Aqueous Solubility < 0.1 pg/mL at 25 °C HPLC-UV
LogP 4.8 (Predicted) Cheminformatics Software
pKa 3.2 (Predicted, basic) Cheminformatics Software

Proposed Mechanism of Action and Signaling
Pathway

Based on preliminary in vitro screens (data not shown) and the activity of structurally similar
compounds, C14H12Br3NO is hypothesized to be an inhibitor of the PI3K/Akt/mTOR signaling
pathway. This pathway is frequently hyperactivated in cancer and plays a crucial role in cell
growth, proliferation, and survival. The proposed mechanism involves the direct inhibition of
MTOR kinase activity, leading to the dephosphorylation of its downstream targets and

subsequent cell cycle arrest and apoptosis.

Caption: Proposed mTOR signaling pathway inhibited by C14H12Br3NO.

Formulation Development for In Vivo Studies

Due to its low agqueous solubility, a suitable vehicle is required for the in vivo administration of
C14H12Br3NO. The following section details the protocols for solubility screening and the
preparation of a formulation for intraperitoneal (IP) or oral (PO) administration in preclinical

models.

Solubility Screening Protocol
Objective: To identify a suitable solvent system for C14H12Br3NO.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b12637639?utm_src=pdf-body
https://www.benchchem.com/product/b12637639?utm_src=pdf-body
https://www.benchchem.com/product/b12637639?utm_src=pdf-body
https://www.benchchem.com/product/b12637639?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12637639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Materials:
e C14H12Br3NO

o Various GRAS (Generally Recognized As Safe) excipients (e.g., DMSO, Ethanol, PEG300,
Tween 80, Solutol HS 15, Cremophor EL)

e Phosphate Buffered Saline (PBS), pH 7.4

» Vortex mixer, sonicator, and centrifuge

e HPLC-UV system

Method:

e Weigh 5 mg of C14H12Br3NO into separate 1.5 mL microcentrifuge tubes.

e Add 100 pL of each test excipient to the respective tubes.

e Vortex for 5 minutes, followed by sonication for 15 minutes to aid dissolution.

« If the compound dissolves, add the vehicle in 100 pL increments until precipitation is
observed or a maximum volume of 1 mL is reached.

e For co-solvent systems, prepare mixtures of excipients (e.g., 10% DMSO, 40% PEG300,
50% Saline).

o Equilibrate the samples at room temperature for 24 hours.
o Centrifuge the samples at 14,000 rpm for 10 minutes to pellet any undissolved compound.

o Carefully collect the supernatant and dilute it with a suitable organic solvent (e.qg.,
acetonitrile).

e Analyze the concentration of C14H12Br3NO in the supernatant by a validated HPLC-UV
method.

Table 2: Solubility of C14H12Br3NO in Various Excipients
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Vehicle Solubility (mg/mL)
Water <0.001

PBS, pH 7.4 <0.001

DMSO 55.2

Ethanol 12.5

PEG300 38.7

10% DMSO / 40% PEG300 / 50% Saline 5.1

5% Solutol HS 15 in Water 2.3

Recommended Formulation Protocol

Objective: To prepare a 5 mg/mL solution of C14H12Br3NO for in vivo dosing.
Formulation: 10% DMSO, 40% PEG300, 50% Saline (v/v/v)

Materials:

C14H12Br3NO

Dimethyl sulfoxide (DMSO), cell culture grade

Polyethylene glycol 300 (PEG300), USP grade

0.9% Sodium Chloride Injection, USP (Saline)

Sterile, pyrogen-free vials

Sterile filters (0.22 pm)
Method:

o Calculate the required amount of C14H12Br3NO for the desired final volume and
concentration.
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« In a sterile vial, dissolve the weighed C14H12Br3NO in the required volume of DMSO.
Vortex until fully dissolved.

e Add the required volume of PEG300 and mix thoroughly.

e Slowly add the saline to the mixture while vortexing to avoid precipitation.

 Visually inspect the final formulation for any precipitation or phase separation.

 Sterile filter the formulation using a 0.22 um syringe filter into a sterile, pyrogen-free vial.

o Store the formulation at 4 °C, protected from light. Conduct a stability assessment to
determine the appropriate storage duration.

Caption: Workflow for the preparation of the in vivo formulation.

In Vivo Study Protocol: Xenograft Model

Objective: To evaluate the anti-tumor efficacy of C14H12Br3NO in a human tumor xenograft
mouse model.

Materials:

e 6-8 week old female athymic nude mice

e Human cancer cell line (e.g., PC-3 for prostate cancer)

e Matrigel

e C14H12Br3NO formulation (5 mg/mL)

e Vehicle control (10% DMSO, 40% PEG300, 50% Saline)
e Dosing syringes and needles (27G)

o Calipers for tumor measurement

Method:
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e Tumor Implantation: Subcutaneously implant 5 x 10"6 PC-3 cells in 100 pL of a 1:1 mixture
of media and Matrigel into the right flank of each mouse.

e Tumor Growth and Randomization: Monitor tumor growth. When tumors reach an average
volume of 100-150 mms3, randomize the mice into treatment and control groups (n=8-10 per

group).

e Treatment:

o Group 1 (Vehicle Control): Administer the vehicle solution intraperitoneally (IP) daily at a
volume of 10 mL/kg.

o Group 2 (C14H12Br3NO): Administer C14H12Br3NO at a dose of 50 mg/kg (10 mL/kg) IP
daily.

e Monitoring:

o Measure tumor volume with calipers twice weekly using the formula: Volume = (Length x
Width?) / 2.

o Record body weight twice weekly as an indicator of toxicity.
o Observe the animals daily for any clinical signs of distress.

o Endpoint: Euthanize the mice when tumors reach the predetermined endpoint (e.g., 2000
mm3) or at the end of the study period (e.g., 21 days). Collect tumors and major organs for
further analysis (e.g., histopathology, pharmacodynamic marker analysis).

Caption: Experimental workflow for the in vivo xenograft study.

Safety and Handling

C14H12Br3NO is a research compound with unknown toxicological properties. Standard
laboratory safety precautions should be followed. Wear appropriate personal protective
equipment (PPE), including a lab coat, safety glasses, and gloves. Handle the solid compound
in a chemical fume hood to avoid inhalation. Dispose of all waste in accordance with
institutional guidelines for chemical waste.
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Conclusion

These application notes provide a comprehensive guide for the initial in vivo evaluation of
C14H12Br3NO. The provided protocols for formulation and a xenograft study are based on
established methodologies for preclinical drug development. Successful execution of these
studies will provide critical data on the efficacy and tolerability of C14H12Br3NO, guiding future
development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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